Cas no 2137687-65-9 (Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide)

• Product Name: Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide
• CAS No: 2137687-65-9
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5297555
• Update Time: 2025-07-31

Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide

• Inchi： 1S/C8H12N2O2S/c1-2-7-6-5-13(11,12)4-3-8(6)10-9-7/h2-5H2,1H3,(H,9,10)
• InChI Key： IAKUYQFQVYFNQO-UHFFFAOYSA-N
• SMILES： N1C(CC)=C2CS(=O)(=O)CCC2=N1

Additional information on Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide

Exploring Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide (CAS No. 2137687-65-9): Properties, Applications, and Market Insights

Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide (CAS No. 2137687-65-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique sulfone-containing pyrazole derivative features a fused thiopyran ring system, which contributes to its distinct chemical and biological properties. Researchers are particularly interested in its potential as a scaffold for drug discovery, given the prevalence of similar structures in bioactive molecules.

The molecular structure of 3-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide combines multiple pharmacophoric elements that make it valuable for medicinal chemistry applications. The sulfone group at position 5 enhances the compound's polarity and potential for hydrogen bonding, while the ethyl substituent at position 3 provides lipophilic character. This balanced amphiphilic nature makes it particularly interesting for CNS drug development, a hot topic in current pharmaceutical research where blood-brain barrier penetration is crucial.

Recent studies have explored the use of Thiopyrano[4,3-c]pyrazole derivatives as potential kinase inhibitors, addressing one of the most searched topics in drug discovery forums. The compound's rigid bicyclic framework serves as an excellent template for designing selective enzyme modulators, with researchers investigating its potential against various disease targets. Its structural features align well with current trends in fragment-based drug design, another highly searched area in pharmaceutical development.

In materials science, the sulfone-functionalized thiopyranopyrazole structure shows promise for developing advanced organic electronic materials. The conjugated system and electron-withdrawing sulfone group make it potentially useful in organic light-emitting diodes (OLEDs) and organic photovoltaics, addressing the growing demand for sustainable energy solutions. This application connects with trending searches about green chemistry and renewable energy materials.

The synthesis of CAS 2137687-65-9 typically involves multi-step organic transformations, with researchers constantly optimizing routes to improve yields and sustainability. Current literature describes methods involving cyclocondensation reactions of appropriate precursors, followed by oxidation to the sulfone. These synthetic approaches are frequently discussed in chemistry forums, particularly regarding atom economy and green synthesis principles.

Market analysis indicates growing interest in specialty heterocycles like 3-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide, driven by pharmaceutical industry demand for novel scaffolds. Suppliers are increasingly offering custom synthesis services for this compound, responding to searches for building blocks for drug discovery. The global market for such pharmaceutical intermediates is projected to grow significantly, aligning with increased R&D spending in drug development.

From a computational chemistry perspective, this compound presents interesting features for molecular modeling studies. The combination of hydrogen bond acceptors and lipophilic regions makes it a valuable subject for QSAR studies and molecular docking simulations, topics that generate substantial search traffic in scientific communities. Researchers are particularly interested in how modifications to the core structure might affect bioavailability and target binding.

Quality control of Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are standard methods for characterization, addressing common search queries about compound verification in chemical research. The compound's stability under various conditions is another frequently discussed topic in research forums.

The intellectual property landscape surrounding CAS 2137687-65-9 shows increasing patent activity, particularly in pharmaceutical applications. Recent filings describe its incorporation into novel therapeutic agents, reflecting the compound's potential in addressing unmet medical needs. This connects with trending searches about patented chemical entities and drug development pipelines.

Future research directions for 3-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide may explore its potential in catalysis or as a ligand in coordination chemistry. The sulfone group's ability to coordinate with metals could open new applications in homogeneous catalysis, a growing area of interest in industrial chemistry. These potential applications align with searches for new catalytic systems and sustainable chemical processes.

In conclusion, Thiopyrano[4,3-c]pyrazole, 3-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide (CAS No. 2137687-65-9) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and diverse applicability make it a compound of continuing interest to researchers in both academia and industry, particularly in the context of current trends toward targeted therapeutics and sustainable materials.